

Validating Clinical Trial Endpoints for ION363: A Comparative Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Ro 363
CAS No.: 74513-77-2
Cat. No.: B1680679

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals


This guide provides a comprehensive comparison of the clinical trial endpoints for ION363, an investigational antisense oligonucleotide (ASO) for the treatment of amyotrophic lateral sclerosis (ALS) associated with mutations in the fused in sarcoma (FUS) gene (FUS-ALS). The performance of ION363's clinical trial design and endpoints are evaluated against other therapeutic alternatives for ALS, supported by available experimental data.

ION363: Targeting the Root Cause of FUS-ALS

ION363, also known as jacifusen or ulefnensen, is designed to address the underlying genetic cause of FUS-ALS.[1] FUS-ALS is a rare and often aggressive form of ALS, frequently with a juvenile onset.[2] The therapeutic rationale for ION363 is based on the understanding that mutations in the FUS gene lead to a toxic gain-of-function of the FUS protein.[3] ION363 is an ASO that specifically targets the messenger RNA (mRNA) of the FUS gene, leading to its degradation and thereby reducing the production of the FUS protein.[4]

Signaling Pathway of ION363

ION363 Mechanism of Action

[Click to download full resolution via product page](#)

Caption: Mechanism of action of ION363 in reducing mutant FUS protein production.

Clinical Trial Endpoints: A Comparative Analysis

The Phase 3 FUSION clinical trial (NCT04768972) is a global, multi-center, randomized, double-blind, placebo-controlled study designed to evaluate the efficacy and safety of ION363 in patients with FUS-ALS. The trial consists of a placebo-controlled period followed by an open-label extension where all participants receive ION363.

Primary and Secondary Endpoints of the FUSION Trial

The validation of ION363's efficacy hinges on a set of primary and secondary endpoints that aim to capture a holistic view of the disease progression.

Endpoint Type	Endpoint	Description
Primary	Joint rank analysis of multiple efficacy endpoints	A composite measure combining the change from baseline in the Revised Amyotrophic Lateral Sclerosis Functional Rating Scale (ALSFRS-R) total score, time to rescue or study discontinuation, and ventilation assistance-free survival (VAFS).
Secondary	Change from baseline in ALSFRS-R	A validated clinician- and patient-reported outcome measure to assess disability progression in ALS.
Overall Survival	Time from randomization to death from any cause.	
Change from baseline in Slow Vital Capacity (SVC)	A measure of respiratory function.	
Change from baseline in Handheld Dynamometry (HHD)	A measure of muscle strength.	
Change in cerebrospinal fluid (CSF) neurofilament light chain (NfL) concentration	A biomarker of neuro-axonal damage.	
Change in CSF FUS protein concentration	A target engagement biomarker to assess the direct effect of ION363.	
Change in Amyotrophic Lateral Sclerosis Specific Quality of Life-Revised (ALSSQOL-R)	A patient-reported outcome measure of quality of life.	

Table 1: Key Clinical Trial Endpoints for ION363 in the FUSION Study.

Comparison with Alternative ALS Therapies

To contextualize the clinical trial endpoints of ION363, it is essential to compare them with those of other approved and investigational therapies for ALS.

Therapy	Mechanism of Action	Primary Endpoint(s)	Key Secondary/Biomarker Endpoint(s)
ION363	Antisense oligonucleotide targeting FUS mRNA	Joint rank analysis of ALSFRS-R, rescue, and VAFS.	CSF NfL, CSF FUS protein.
Tofersen (Qalsody)	Antisense oligonucleotide targeting SOD1 mRNA	Change in ALSFRS-R score (VALOR trial did not meet this primary endpoint).	CSF SOD1 protein, Plasma NfL.
Edaravone (Radicava)	Free radical scavenger	Change in ALSFRS-R score.	N/A
Riluzole (Rilutek)	Glutamate antagonist	Survival.	N/A

Table 2: Comparison of Clinical Trial Endpoints for ION363 and Other ALS Therapies.

Quantitative Data Summary

As the Phase 3 FUSION trial for ION363 is ongoing, comprehensive quantitative data on the primary and secondary endpoints are not yet publicly available. However, data from an expanded access program (compassionate use) for 12 patients provided some initial insights.

Therapy	Key Quantitative Results
ION363 (Compassionate Use)	In some patients, a decrease in CSF neurofilament light chain (NfL) levels of up to 82.8% was observed after six months of treatment. One patient's ALSFRS-R score, after an initial decline from 28 to 8 over 16 months, improved to around 20 and stabilized.
Tofersen (VALOR Trial)	The primary endpoint of change in ALSFRS-R score at 28 weeks was not met (difference of 1.2 points, $p=0.97$). However, at 52 weeks, a 3.5-point difference in ALSFRS-R score favored early-start tofersen. Tofersen led to a 55% reduction in plasma NfL compared to a 12% increase with placebo at 28 weeks.
Edaravone (MCI186-19 Trial)	At 24 weeks, the decline in ALSFRS-R scores was significantly less in the edaravone group (-5.01) compared to the placebo group (-7.50), a difference of 2.49 points ($P = 0.0013$).
Riluzole (Pivotal Trials)	Pooled data showed a median survival of 14.8 months for the riluzole group compared to 11.8 months for the placebo group, a 3-month difference. Real-world evidence suggests a more substantial survival benefit of 6-19 months.

Table 3: Summary of Available Quantitative Data for ION363 and Comparator Therapies.


Experimental Protocols

Detailed experimental protocols for the ION363 clinical trial are proprietary. However, based on publicly available information and standard laboratory practices, the following outlines the likely methodologies for key biomarker assessments.

Cerebrospinal Fluid (CSF) Neurofilament Light Chain (NfL) Measurement

The measurement of NfL in CSF is a critical biomarker for assessing neuro-axonal damage. The Simoa® NF-light™ Advantage Kit is a commonly used and highly sensitive immunoassay for this purpose.

Experimental Workflow for CSF NfL Measurement



[Click to download full resolution via product page](#)

Caption: A generalized workflow for the quantification of NfL in CSF samples.


Protocol:

- **CSF Collection:** CSF is collected via lumbar puncture.
- **Sample Processing:** Samples are centrifuged to remove cellular debris and then aliquoted and stored at -80°C until analysis.
- **Immunoassay:** The Simoa® NF-light™ Advantage Kit is used. This is a digital enzyme-linked immunosorbent assay (ELISA) that can detect single protein molecules.
- **Data Acquisition:** The Simoa instrument measures the fluorescent signal from each well.
- **Data Analysis:** The concentration of NfL in the samples is calculated based on a standard curve.

Cerebrospinal Fluid (CSF) FUS Protein Measurement

The measurement of FUS protein in CSF serves as a direct indicator of target engagement for ION363. This is typically achieved using mass spectrometry-based proteomic methods.

Workflow for CSF FUS Protein Measurement



[Click to download full resolution via product page](#)

Caption: A typical proteomics workflow for quantifying FUS protein in CSF.

Protocol:

- CSF Collection and Protein Extraction: Proteins are extracted from CSF samples.

- **Tryptic Digestion:** The extracted proteins are enzymatically digested into smaller peptides using trypsin.
- **Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):** The peptide mixture is separated by liquid chromatography and then analyzed by a mass spectrometer, which measures the mass-to-charge ratio of the peptides.
- **Data Analysis:** The resulting data is used to identify and quantify peptides specific to the FUS protein, allowing for the determination of its concentration in the original CSF sample.

Conclusion

The clinical trial endpoints for ION363 are designed to provide a robust assessment of its efficacy and safety in the FUS-ALS population. The use of a composite primary endpoint reflects the multifaceted nature of ALS progression. Furthermore, the inclusion of key biomarkers such as CSF NfL and FUS protein levels will provide valuable insights into the biological activity of ION363. While definitive conclusions await the results of the ongoing Phase 3 FUSION trial, the available data from compassionate use cases are encouraging. A direct comparison with other ALS therapies highlights the targeted nature of ION363 for a specific genetic subtype of the disease and underscores the importance of personalized medicine in the fight against ALS. The methodologies for biomarker analysis, while standard, are highly sensitive and will be crucial in validating the therapeutic effect of ION363.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. mndassociation.org \[mndassociation.org\]](http://mndassociation.org)
- [2. Ionis initiates Phase 3 trial of novel antisense medicine to treat leading cause of juvenile-onset ALS | Ionis Pharmaceuticals, Inc. \[ir.ionis.com\]](#)
- [3. Silence is golden: A new clinical trial for FUS-ALS - MND Research Blog \[mndresearch.blog\]](#)

- 4. FUSION - TRICALS [tricals.org]
- To cite this document: BenchChem. [Validating Clinical Trial Endpoints for ION363: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1680679/docs#validating-clinical-trial-endpoints-for-ion363-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)